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Compound of Interest

Compound Name: 1-Fluoro-1,1-dinitroethane

Cat. No.: B079003

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Fluoro-1,1-dinitroethane is a chemical compound with the molecular formula C2H3FN20a.
Despite its well-defined structure, publicly available information regarding its chemical and
physical properties, synthesis, and reactivity is exceedingly limited. This document summarizes
the currently accessible data and highlights the significant knowledge gaps for this compound.

Chemical and Physical Properties

A comprehensive dataset of the physicochemical properties of 1-Fluoro-1,1-dinitroethane is
not available in the public domain. The following table represents the sparse data that has been
reported in chemical databases.
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Property Value Source
Molecular Formula C2H3FN204 N/A
Molecular Weight 138.05 g/mol N/A
CAS Number 13214-58-9 N/A
Predicted Boiling Point 544.88 K [1]
Enthalpy of Vaporization

46.4 kJ/mol [2]
(AvapH®)

It is important to note that the boiling point is a predicted value and has not been
experimentally verified in the available literature.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1-Fluoro-1,1-dinitroethane is not
readily available in English-language scientific literature. One database entry alludes to a
synthesis method described in a 1985 article in the "Journal of Organic Chemistry USSR
(English Translation)" by Tselinskii, I. V., et al.[3]. However, access to the full text of this article
to extract the detailed methodology was not possible. The general synthesis of
fluoronitroalkanes can be challenging and may involve direct fluorination of nitroalkanes or their
salts, a process that requires specialized equipment and expertise due to the high reactivity of
fluorine gas.

Reactivity and Safety

Information regarding the specific chemical reactivity of 1-Fluoro-1,1-dinitroethane is not
available. However, "Bretherick's Handbook of Reactive Chemical Hazards" includes 1-Fluoro-
1,1-dinitroethane under the general entry for "FLUORODINITROMETHYL COMPOUNDS"[4]
[5]. This classification suggests that the compound may be thermally unstable and could pose
an explosion hazard under certain conditions, a common characteristic of polynitroalkanes. The
presence of the fluorine atom can also influence the compound's reactivity and stability, but
specific details are not documented.
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No specific safety data sheet (SDS) for 1-Fluoro-1,1-dinitroethane was found. Researchers
handling this compound should treat it with extreme caution, assuming it to be a potent
energetic material and a potential toxin. Standard safety protocols for handling explosive and
hazardous chemicals should be strictly followed.

Applications and Biological Activity

There is no information available in the public domain regarding the use of 1-Fluoro-1,1-
dinitroethane in research, drug development, or any other application. Furthermore, no
studies on its biological activity or its interaction with any signaling pathways have been found.

Logical Relationship Diagram

Due to the lack of experimental data and described workflows, a meaningful diagram
illustrating a logical relationship or experimental process for 1-Fluoro-1,1-dinitroethane cannot
be constructed.

Conclusion

1-Fluoro-1,1-dinitroethane remains a poorly characterized compound. While its basic
molecular identity is known, a comprehensive understanding of its chemical properties,
synthesis, reactivity, and potential applications is absent from the readily accessible scientific
literature. The limited available data suggests potential hazards associated with its handling.
Further experimental and theoretical studies are required to elucidate the fundamental
characteristics of this molecule and to assess its potential for any practical applications.
Researchers interested in this compound should proceed with extreme caution and would likely
need to develop synthetic and analytical methodologies from foundational chemical principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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